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Compound of Interest

Compound Name: Pth (13-34) (human)

Cat. No.: B3029874 Get Quote

Essential Safety and Handling Guide for PTH (13-34)
(Human)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Parathyroid Hormone (PTH) (13-34) (Human). The

following procedures outline the necessary personal protective equipment (PPE), handling

protocols, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling PTH (13-34) (human), it is imperative to use the following personal protective

equipment to minimize exposure and ensure personal safety.
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Chemical impermeable gloves are

required.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator. For

nuisance dust levels, a type N95 (US) or type

P1 (EN 143) respirator is recommended.[2]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the integrity of PTH (13-34) (human) and

the safety of laboratory personnel.

Handling:

Ventilation: Always handle the product in a well-ventilated area.[1]

Avoid Contact: Take measures to avoid contact with skin and eyes.[1]

Prevent Dust and Aerosols: Avoid the formation of dust and aerosols during handling.

Tools: Use non-sparking tools to prevent ignition sources.

Electrostatic Discharge: Implement measures to prevent fire caused by electrostatic

discharge.

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.

Disposal Plan
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Adherence to proper disposal protocols is essential to prevent environmental contamination

and ensure regulatory compliance.

Waste Disposal:

Contact a licensed professional waste disposal service to dispose of this material.

Collect and arrange for disposal in suitable and closed containers.

Spill Cleanup:

Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill/leak.

Ventilate: Ensure adequate ventilation of the area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.

Cleanup:

Wear appropriate PPE, including a respirator, chemical safety goggles, rubber boots, and

heavy rubber gloves.

Sweep up the spilled material, place it in a bag, and hold it for waste disposal.

Avoid raising dust during cleanup.

Wash the spill site after the material pickup is complete.

Emergency First Aid Procedures
In case of accidental exposure, follow these first aid measures immediately.
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Exposure Route First Aid Measures

Inhalation
If inhaled, move the person into fresh air. If

breathing becomes difficult, call a physician.

Skin Contact

In case of skin contact, flush with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing and shoes.

Eye Contact

In case of contact with eyes, flush with copious

amounts of water for at least 15 minutes.

Ensure adequate flushing by separating the

eyelids with fingers. Call a physician.

Ingestion

If swallowed, wash out the mouth with water,

provided the person is conscious. Call a

physician.

Workflow for Handling and Disposal of PTH (13-34)
(Human)
The following diagram outlines the standard operating procedure for the safe handling and

disposal of PTH (13-34) (human) in a laboratory setting.
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Caption: Workflow for safe handling and disposal of PTH (13-34) (human).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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